Cas no 1152439-79-6 (3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-amine)

3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-amine is a fluorinated heterocyclic compound featuring an imidazo[1,5-a]pyrazine core with a reactive amine group at the 1-position and a trifluoromethyl substituent at the 3-position. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group. The compound serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules targeting CNS disorders or enzyme modulation. Its rigid bicyclic framework and electron-withdrawing trifluoromethyl group make it suitable for structure-activity relationship (SAR) studies and the optimization of drug-like properties. High purity and synthetic versatility further underscore its utility in medicinal chemistry.

3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-amine structure

1152439-79-6 structure

Product Name:3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-amine

CAS No:1152439-79-6

MF:C₇H₉F₃N₄

MW:206.168370962143

MDL:MFCD24848667

CID:1099911

PubChem ID:74892051

Update Time:2025-06-09

3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-amine Chemical and Physical Properties

Names and Identifiers

- 5,6,7,8-tetrahydro-3-(trifluoromethyl)-Imidazo[1,5-a]pyrazin-1-amine
- 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-amine
- ICRREDWWEPZSEU-UHFFFAOYSA-N
- CS-0106620
- A893912
- 1152439-79-6
- F18624
- Imidazo[1,5-a]pyrazin-1-amine, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-
- 3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazin-1-amine
- MDL： MFCD24848667
- Inchi： 1S/C7H9F3N4/c8-7(9,10)6-13-5(11)4-3-12-1-2-14(4)6/h12H,1-3,11H2
- InChI Key： ICRREDWWEPZSEU-UHFFFAOYSA-N
- SMILES： FC(C1=NC(=C2CNCCN21)N)(F)F

Computed Properties

Exact Mass: 206.07793079g/mol
Monoisotopic Mass: 206.07793079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 55.9Å²

Experimental Properties

Color/Form: NA
Density: 1.7±0.1 g/cm3
Boiling Point: 328.0±42.0 °C at 760 mmHg

3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I706683-100mg	5,6,7,8-Tetrahydro-3-(trifluoromethyl)-Imidazo[1,5-a]pyrazin-1-amine	1152439-79-6		100mg	$379.00	2023-05-18
TRC	I706683-500mg	5,6,7,8-Tetrahydro-3-(trifluoromethyl)-Imidazo[1,5-a]pyrazin-1-amine	1152439-79-6		500mg	$1372.00	2023-05-18
TRC	I706683-1g	5,6,7,8-Tetrahydro-3-(trifluoromethyl)-Imidazo[1,5-a]pyrazin-1-amine	1152439-79-6		1g	$ 1700.00	2022-06-04
Chemenu	CM294569-250mg	3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazin-1-amine	1152439-79-6	95%	250mg	$2005	2023-11-24
Alichem	A099001800-100mg	3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazin-1-amine	1152439-79-6	95%	100mg	$1022.79	2023-09-04
Alichem	A099001800-250mg	3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazin-1-amine	1152439-79-6	95%	250mg	$1683.28	2023-09-04
Alichem	A099001800-1g	3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazin-1-amine	1152439-79-6	95%	1g	$3930.30	2023-09-04
eNovation Chemicals LLC	D516293-250mg	Imidazo[1,5-a]pyrazin-1-amine, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-	1152439-79-6	95%	250mg	$400	2024-06-05
eNovation Chemicals LLC	D516293-1g	Imidazo[1,5-a]pyrazin-1-amine, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-	1152439-79-6	95%	1g	$725	2024-06-05
TRC	I706683-1000mg	5,6,7,8-Tetrahydro-3-(trifluoromethyl)-Imidazo[1,5-a]pyrazin-1-amine	1152439-79-6		1g	$2050.00	2023-05-18

3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-amine Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
3. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
5. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474

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